A firm understanding of the early selection efficiency of ring width and wood quality traits is a prerequisite for breeding of higher growth rates and wood quality of slash pine (Pinus elliottii Engelm.). To accomplish effective early selection for the studied traits, wood core samples were collected from 360 trees of 20 open-pollinated families from three slash pine rotation-aged (harvest age) genetic trials. Wood cores were measured by SilviScan, and the annual patterning, heritability, age-age genetic correlation and efficiency of early selection for ring width, modulus of elasticity (MOE), microfibril angle (MFA) and wood density for early to reference age (age 27) were investigated. The greatest annual ring width was observed at age 4, and this trait decreased gradually toward the bark. Different radial trends were found for MOE and MFA. Wood density was lowest near the pith and then increased steadily with age. Overall, heritability was moderate to high for all area-weighted wood quality traits. Very high age-age genetic correlation values were observed for all traits researched. Estimates of efficiency for early selection indicated that the optimal age of early selection for ring width was 9–12 years, while that for area-weighted MOE, MFA and wood density was 7–8 years.

Hygrothermal recovery (HTR) is an irreversible dimensional change that occurs when green wood is heated under wet conditions. Reaction wood presents a substantial dimensional change owing to HTR. In this study, the HTR of reaction wood was examined to understand the mechanisms of HTR. This study aimed to elucidate the HTR of tension wood, and particularly its temperature dependency. Two types of analyses were applied to the data measured, namely the two-phase exponential model and the time-temperature superposition analysis. The two-phase model was well fitted to the data and showed that the evolution of HTR could be divided into initial recovery and subsequent continuum contraction. The intensity of the initial recovery increased with increasing temperature. Continuum contraction was not well characterized in this study. Time–temperature superposition analysis provided an apparent activation energy of 326 kJ/mol, which suggests that HTR is a lignin-related phenomenon. A simulation based on the analysis also simulated HTR behavior at ambient temperature in a standing tree.

Hygrothermal treatment is an effective method for improving the dimensional stability of bamboo. In this study, changes in the physicochemical properties of Neosinocalamus affinis after hygrothermal treatment were comprehensively investigated: the hemicellulose content decreased, C=O in the acetyl group and the hydroxyl content decreased and xylan was partially degraded. The dimensional stability of N. affinis gradually increased with temperature, and optimal values were obtained at 220 °C, as indicated by a 16.5% decrease in anti-swelling efficiency and a 93.7% increase in contact angle. Alterations in the macromolecular structure of lignin were also observed: the contents of β-O-4 linkages and p-coumarate decreased by 54.3% and 23.9%, respectively; β-5 linkages disappeared at 220 °C, as determined by heteronuclear single quantum correlation spectroscopy. However, the maximum values for crystallinity, nano indentation elastic modulus, and hardness were reached at 180 °C and were higher than those of the untreated samples by 8.6%, 19.9%, and 23.5%, respectively. With the combined application of physical mechanics and dimensional stability, hygrothermal treatment at 180 °C and 100% relative humidity was proved to exert the optimal effects on N. affinis. These results provide new and comprehensive insights into the mechanism allowing the modification of N. affinis by hygrothermal treatment.

Depolymerisation of kraft lignin under hydrothermal conditions was investigated at short residence times (1–12 min) with glycerol being used as a capping agent. The weight average molecular weight (M w) of the products decreased within the first minute of residence time, with the inter-unit ether linkages breaking accordingly. Furthermore, the M w of the product fractions decreased at increasing residence times, while the char yield increased. Short residence times thus appear to be beneficial for mitigating the formation of char. Also, addition of NaOH reduced the yield of char. Although the addition of glycerol caused a decrease in the M w of the products, it seemed to increase the yield of char and therefore might not be a suitable capping agent for kraft lignin depolymerisation.

Rubberwood was modified using a two-step process involving impregnation with maleated lignin (ML) followed by densification. The effects of ML modification and densification on the physical and mechanical properties of modified wood were studied. The successful preparation of ML was confirmed using Fourier transform infrared spectroscopy and nuclear magnetic resonance spectroscopy. In addition, scanning electron microscopy was used to characterize the densified rubberwood structure, which featured fully compressed cell walls and cell lumina filled with ML. The rubberwood modification resulted in a more uniform structure and increased density compared to untreated wood. Further, water immersion and moisture absorption experiments revealed thickness swelling of only 27.7% and 20.9%, a reduction of nearly 76% and 55%, respectively, compared to the densified wood that was only impregnated with water. The ML modification can alleviate the embrittlement of wood caused by densification. The modulus of rupture and modulus of elasticity of ML-treated and densified wood improved by nearly 54% and 200%, respectively, compared to untreated wood. Therefore, the synergistic treatment strategy can contribute to the high-value utilization of low-quality rubberwood.

This study aimed to assemble a high-performance electric double-layer capacitor (EDLC) using a hardwood kraft lignin (HKL)-based separator and HKL-based electrodes, which were fabricated from a nonwoven mat of electrospun HKL fibers. The separator was prepared by the thermostabilization of the mat derived from a mixed dope of HKL, hexamethylenetetramine, and polyethylene glycol (1.66/0.50/0.09, w/w) for electrospinning. Although a mat-type HKL-based electrode containing conductive carbon black (CB) has been reported to be suitable for a commercial cellulosic separator, this electrode was found to be unsuitable for the HKL-based separator because of its rough surface and poor contact with the separator interface. Hence, a powder-type electrode with a smooth surface was fabricated by grinding the mat, followed by casting with a carboxymethyl cellulose aqueous solution, and its EDLC possessed high energy (49 Wh kg−1) and power densities (151 kW kg−1). Moreover, to provide a simple process for electrode fabrication, another mat-type electrode was fabricated by adding CB to the mixed dope, followed by electrospinning, carbonization, and steam activation. The resultant EDLC exhibited excellent electrochemical performance with energy (58 Wh kg−1) and power densities (55 kW kg−1).

Poor dimensional stability restricts the commercial utilization of fast-growing wood. In this study, fast-growing poplar (Populus cathayana) was treated by removing hemicellulose with hydrothermal treatment and impregnating alkali lignin via full-cell process, synergistically, for enhanced dimensional stability. After modification, hydroxyl groups were reduced in hemicellulose removed wood (DHC), alkali lignin was observed to fill in the cell lumens of vessels and wood fibers in the impregnated wood (AL) and in the wood modified by hemicellulose removal with alkali lignin impregnation (DHCAL). Compared with untreated wood, the volumetric swelling ratio of DHC and AL decreased by 11 % and 21 % under relative humidity (RH) of 89 %, respectively. The volumetric swelling ratio of DHCAL decreased by over 50 %, indicating a positive synergistic effect. The combination of hemicellulose removal and alkali lignin impregnation treatment improved the dimensional stability of wood significantly by reconstructing wood chemical components with various levels of hygroscopicity. This work could meaningfully contribute to the efficient utilization of fast-growing wood and promote the added value of industrial alkali lignin.

This study aimed to clarify the effect of the interactions between the swelling liquid and wood constituents on the creep behavior during drying. Creep tests were conducted during drying of four sample groups (untreated, acetylated, delignified, and hemicellulose-extracted samples) that were swollen using water, one organic liquid, or water-organic mixtures. The largest creep deformation was measured for the hemicellulose-extracted samples, followed by delignified, untreated, and acetylated samples. Apart from the acetylated samples, all treated samples tended to have large creep deformation in water-organic mixtures. For the acetylated samples, the creep deformation was small, except in case of acetone. These differences in the creep deformation behavior are mainly due to the differences in the glass-transition temperature of lignin as a result of the interaction between the wood constituents and the swelling liquid. The considerable increase in creep deformation due to hemicellulose-extraction suggests that hemicellulose, which interacts with lignin and cellulose, reduces the fluidity of the wood due to liquid desorption during creep measurements.

The purpose of this study is to examine the effect of wood aging on the mechanical behavior at the cell-wall level. Synchrotron X-ray diffraction (XRD) measurements were performed to investigate the mechanical behavior of cellulose in the S2 layer of aged wood from a 250-year-old attic cabin beam. XRD measurements under uniaxial loading were performed on the cellulose (004) plane; the results were compared with those of recent wood. The cellulose in aged wood exhibited a delayed response to both tensile and compressive loading compared with recent wood. Under compressive loading, cellulose showed an increase in maximum strain and a significant increase in the variation of cellulose orientation angle, indicating that it may exhibit buckling-like meandering behavior. These results could be explained based on the decrease in hemicellulose content in the cell wall due to wood aging. In other words, the results suggested that an amorphous material in the cell wall affected the mechanical behavior of wood at the cell-wall level.

Interfacial solar-driven steam generation is one of the most promising techniques used to produce clean water. However, achieving rapid water evaporation using solar steam generation devices is challenging because of their two-dimensional (2D) planar structures and confined evaporation areas. The three-dimensional (3D) structural design of evaporation devices improves water evaporation rates, thereby enhancing solar-driven steam generation. This study developed a 3D wood-based evaporator through 3D structure shaping and the flexible treatment of wood that involved coating photothermal materials with tannic acid. Because of the ampliative evaporation area and outstanding absorption, the water evaporation rate of the prepared 3D wood-based evaporator was as high as 2.5 kg m−2 h−1, and the efficiency of energy transformation was up to 101 % under simulated 1-sun irradiation; the evaporation rate and efficiency of energy transformation were considerably higher than those of 2D planar wood evaporators. Furthermore, the effective seawater desalination performance and good durability of the 3D wood-based evaporator were demonstrated. This study provides different insights into the fabrication of high-efficiency wood-based solar steam generators with high prospects for application in seawater desalination.